Perchloric Acid

• CAS No.: 7601-90-3
• Product Name: Perchloric Acid
• Molecular Formula: ClHO4; HClO4
• Molecular Weight: 100.46 g/mol
• IUPAC Name: perchloric acid
• Standard InChI: InChI=1S/ClHO4/c2-1(3,4)5/h(H,2,3,4,5)
• Standard InChIKey: VLTRZXGMWDSKGL-UHFFFAOYSA-N
• SMILES: OCl(=O)(=O)=O
• Canonical SMILES: OCl(=O)(=O)=O
• Boiling Point: 19 °C @ 11 MM HG
• Colorform: COLORLESS, OILY LIQUID
• Density: 1.6 to 1.7 at 77 °F (USCG, 1999); 1.768 @ 22 °C; Relative density (water = 1): 1.76 (22 °C)
• Melting Point: -170 °F (USCG, 1999); -112 °C
• Physical Description: Perchloric acid, with more than 50% but not more than 72% acid appears as a clear colorless odorless aqueous solution. Corrosive to metals and tissue. Closed containers may rupture violently under prolonged exposure to heat.; Perchloric acid, with not more than 50% acid appears as a clear colorless odorless aqueous solution. Corrosive to metals and tissue. Closed containers may rupture violently under prolonged exposure to heat.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Perchloric acid, with more than 50% but not more than 72% acid appears as a clear colorless odorless aqueous solution. Corrosive to metals and tissue. Closed containers may rupture violently under prolonged exposure to heat.; Perchloric acid, with not more than 50% acid appears as a clear colorless odorless aqueous solution. Corrosive to metals and tissue. Closed containers may rupture violently under prolonged exposure to heat.; Perchloric acid is a chlorine oxoacid. It is a conjugate acid of a perchlorate.
• Shelf Life: VOLATILE; ON STORAGE EVEN IN DARK, ANHYDROUS ACID BECOMES DISCOLORED OWING TO DECOMPOSITION PRODUCTS & MAY EXPLODE SPONTANEOUSLY; UNSTABLE IN CONCENTRATED FORM; fuming
• Solubility: MISCIBLE IN COLD WATER; Solubility in water: miscible
• Synonyms: Perchloric Acid (HClO4)
• Vapor Density: Relative vapor density (air = 1): 3.5
• PubChem Compound: 24247
• Last Modified: Nov 11 2021